Cas no 2580226-63-5 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-2,2-dimethylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-2,2-dimethylpropanoic acid
• CAS No: 2580226-63-5
• MF: C₂₅H₃₀N₂O₄
• MW: 422.516706943512
• CID: 5661088
• PubChem ID: 165893754
• Update Time: 2025-07-22

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-2,2-dimethylpropanoic acid
• EN300-27729238
• 2580226-63-5
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-2,2-dimethylpropanoic acid

• Inchi： 1S/C25H30N2O4/c1-25(2,23(28)29)16-27-13-7-8-17(14-27)26-24(30)31-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,7-8,13-16H2,1-2H3,(H,26,30)(H,28,29)
• InChI Key： SPTORFOWVDBNNP-UHFFFAOYSA-N
• SMILES： O(C(NC1CCCN(CC(C(=O)O)(C)C)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.22055744g/mol
• Monoisotopic Mass: 422.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-2,2-dimethylpropanoic acid (CAS No. 2580226-63-5)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-2,2-dimethylpropanoic acid (CAS No. 2580226-63-5) is a highly specialized chemical entity widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in advancing drug discovery and bioconjugation techniques.

One of the most searched questions related to this compound is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The Fmoc group in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-2,2-dimethylpropanoic acid serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. This property is critical for constructing complex peptides with high precision, a topic of immense interest in the fields of oncology, immunology, and neurodegenerative disease research.

Another trending topic tied to this compound is its application in PROTAC (Proteolysis-Targeting Chimeras) development. As the demand for targeted protein degradation therapies grows, the need for versatile building blocks like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-2,2-dimethylpropanoic acid has surged. Its piperidine core and carboxylic acid moiety facilitate linker formation, a key step in designing bifunctional molecules. This aligns with the rising popularity of searches such as "How to design PROTAC linkers?" and "Best Fmoc-protected linkers for peptide-PROTAC conjugation."

The compound’s 2,2-dimethylpropanoic acid segment also contributes to its stability and solubility, addressing common challenges in peptide drug formulation. Researchers often inquire about "improving peptide stability in vivo" or "enhancing solubility of hydrophobic peptides," making this aspect of the molecule particularly relevant. Its structural features are frequently compared to other Fmoc-amino acid derivatives, such as Fmoc-piperidine-4-carboxylic acid, in online forums and scientific discussions.

From a synthetic chemistry perspective, CAS No. 2580226-63-5 is often explored for its reactivity in amide coupling reactions, a cornerstone of modern medicinal chemistry. Searches like "efficient amide bond formation techniques" or "activating carboxylic acids for peptide coupling" highlight the compound’s utility in optimizing reaction yields. Its compatibility with reagents like HATU and PyBOP further enhances its appeal to synthetic chemists.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-2,2-dimethylpropanoic acid represents a critical tool in contemporary chemical biology. Its multifaceted applications—from peptide synthesis to cutting-edge therapeutic modalities—underscore its importance in answering today’s most pressing research questions. As the scientific community continues to explore its potential, this compound will undoubtedly remain a focal point of innovation.